Cas no 1807279-02-2 (Ethyl 2-cyano-4-mercapto-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-4-mercapto-5-(trifluoromethylthio)phenylacetate
• CAS No: 1807279-02-2
• MF: C₁₂H₁₀F₃NO₂S₂
• MW: 321.338510990143
• CID: 4944036
• Update Time: 2023-08-22

Ethyl 2-cyano-4-mercapto-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-mercapto-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H10F3NO2S2/c1-2-18-11(17)5-7-4-10(20-12(13,14)15)9(19)3-8(7)6-16/h3-4,19H,2,5H2,1H3
• InChI Key： BPTXOSXKXGONCN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C=C(C#N)C(=C1)CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4